Cas no 5078-60-4 (Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]-)

• Product Name: Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]-
• CAS No: 5078-60-4
• MF: C₁₄H₄Cl₁₀S
• MW: 558.776553153992
• CID: 380591
• PubChem ID: 257537
• Update Time: 2025-04-19

Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]-
• 1,2,3,4,5-pentachloro-6-[(2,3,4,5,6-pentachlorophenyl)methylsulfanylmethyl]benzene
• 1,1'-(sulfanediyldimethanediyl)bis(pentachlorobenzene)
• DTXSID20292804
• NSC-85639
• NSC85639
• 5078-60-4

• Inchi： 1S/C14H4Cl10S/c15-5-3(6(16)10(20)13(23)9(5)19)1-25-2-4-7(17)11(21)14(24)12(22)8(4)18/h1-2H2
• InChI Key： IWCBEJABKOROHR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1CSCC1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 553.69242
• Monoisotopic Mass: 553.691898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes